Cas no 107538-05-6 (Bicyclo[2.2.1]heptan-2-amine,N,2,3,3-tetramethyl-, (1R,2S,4S)-)

• Product Name: Bicyclo[2.2.1]heptan-2-amine,N,2,3,3-tetramethyl-, (1R,2S,4S)-
• CAS No: 107538-05-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 134751
• PubChem ID: 12358972
• Update Time: 2024-11-03

Bicyclo[2.2.1]heptan-2-amine,N,2,3,3-tetramethyl-, (1R,2S,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-amine,N,2,3,3-tetramethyl-, (1R,2S,4S)-
• (1S,3S,4R)-N,2,2,3-tetramethylbicyclo[2.2.1]heptan-3-amine
• [1R,4S,(+)]-N,2,3,3-Tetramethylbicyclo[2.2.1]heptane-2-amine
• (1R,2S,4S)-N,2,3,3-Tetramethylbicyclo(2.2.1)heptan-2-amine
• CHEMBL2103881
• D10111
• DEXMECAMYLAMINE
• Dexmecamylamine (USAN)
• Dexmecamylamine [USAN]
• FT-0670963
• mecamylamine
• mecamylamine hydrochloride
• mechlorethamine
• N-2,3,3-tetramethylbicyclo[2.2.1]heptan-2-amine
• UNII-6EE945D3OK component IMYZQPCYWPFTAG-NGZCFLSTSA-N
• Bicyclo(2.2.1)heptan-2-amine, N,2,3,3-tetramethyl-, (1R,2S,4S)-
• Bicyclo[2.2.1]heptan-2-amine, N,2,3,3-tetramethyl-, (1R,2S,4S)-
• UNII-5Y1141YI4U
• (1R,2S,4S)-N,2,3,3-TETRAMETHYLBICYCLO[2.2.1]HEPTAN-2-AMINE
• 6EE945D3OK
• (1RS,2SR,4SR)-N,2,3,3-Tetramethylbicyclo(2.2.1)heptan-2-amine
• (+)-Mecamylamine
• Mecamylamine [VANDF]
• Mecamylamine [INN]
• Mecamylamine [INN:WHO-DD]
• Mecamylamine [WHO-DD]
• 5Y1141YI4U
• DTXSID401316731
• DB11807
• Mecamylamine [MI]
• TC 5214
• 107538-05-6
• Dexmecamylamine [USAN:INN]
• DEXMECAMYLAMINE [INN]
• DEXMECAMYLAMINE [WHO-DD]
• BDBM50045047
• N,2,3,3-tetramethyl-2-norbornanamine
• UNII-6EE945D3OK
• dexmecamilamina
• Dexmecamylamine Free Base
• dexmecamylaminum

• Inchi： 1S/C11H21N/c1-10(2)8-5-6-9(7-8)11(10,3)12-4/h8-9,12H,5-7H2,1-4H3/t8-,9+,11-/m0/s1
• InChI Key： IMYZQPCYWPFTAG-NGZCFLSTSA-N
• SMILES： N(C)[C@@]1(C)[C@@H]2CC[C@@H](C2)C1(C)C

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų